Cas no 597569-42-1 ((3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid)

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid structure
597569-42-1 structure
Product Name:(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
CAS No:597569-42-1
MF:C13H21NO4
MW:255.31014418602
MDL:MFCD10688343
CID:822397
PubChem ID:16244075
Update Time:2025-04-19

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • hexahydrocyclopenta(c)pyrrole-1,2(1h)-dicarboxylic acid 2-(tert-butyl) ester
    • (1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-Butyl) Ester
    • HEXAHYDRO-CYCLOPENTA[C]PYRROLE-1,2-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
    • (1S,3aR,6aS)-Hexahydrocyclopenta[c]pyrrole-1,2(1H)-dicarboxylic acid 2-(tert-butyl) ester
    • 2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
    • (1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
    • (1R,3aS,6aR)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
    • (1S,3AR,6AS)-HEXAHYDROCY
    • (3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
    • REL-(1S,3AR,6AS)-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
    • D96870
    • (3S,3aS,6aR)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
    • E83402
    • (3S,3aS,6aR)-2-Boc-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
    • MFCD10688343
    • AS-78795
    • CS-0106471
    • rel-(3S,3aS,6aR)-2-Boc-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic Acid
    • AKOS016000702
    • EN300-27732256
    • (1S,3AR,6AS)-HEXAHYDRO-CYCLOPENTA[C]PYRROLE-1,2-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
    • rac-(1R,3aS,6aR)-2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
    • 926276-09-7
    • SCHEMBL2966911
    • (1S,3AR,6AS)-2-(TERT-BUTOXYCARBONYL)-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
    • 597569-42-1
    • J-521449
    • MDL： MFCD10688343
    • Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-5-4-6-9(8)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10-/m0/s1
    • InChI Key： SFBZDQKMJLUZQF-GUBZILKMSA-N
    • SMILES： O(C(C)(C)C)C(N1C[C@@H]2CCC[C@@H]2[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 255.14700
  • Monoisotopic Mass: 255.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.196
  • PSA: 66.84000
  • LogP: 2.04450

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198606-1g
(1S,3aR,6aS)-2-(tert-butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
 597569-42-1 95%
1g
 $631 2021-06-09
TRC
H293915-2.5mg
(1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-Butyl) Ester
 597569-42-1
2.5mg
 $224.00 2023-05-18
TRC
H293915-25mg
(1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-Butyl) Ester
 597569-42-1
25mg
 $1774.00 2023-05-18
Chemenu
CM198606-1g
(1S,3aR,6aS)-2-(tert-butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
 597569-42-1 95%
1g
 $611 2023-03-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S929985-1g
(1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
 597569-42-1 95%
1g
 ￥3,427.20 2022-09-28
Alichem
A109006244-1g
(1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
 597569-42-1 95%
1g
 $1111.00 2023-09-01
Alichem
A109006244-5g
(1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
 597569-42-1 95%
5g
 $2637.00 2023-09-01
eNovation Chemicals LLC
Y1007220-1G
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
 597569-42-1 97%
1g
 $380 2024-07-21
eNovation Chemicals LLC
Y1007220-5G
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
 597569-42-1 97%
5g
 $1090 2024-07-21
eNovation Chemicals LLC
Y1007220-10G
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
 597569-42-1 97%
10g
 $1835 2024-07-21

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Production Method

(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Related Literature

Related Categories

597569-42-1 ((3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.